Cas no 2097987-23-8 (3-methyl-1-(piperidin-2-ylmethyl)-1H-pyrazol-5-amine)

• Product Name: 3-methyl-1-(piperidin-2-ylmethyl)-1H-pyrazol-5-amine
• CAS No: 2097987-23-8
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5725660
• PubChem ID: 121214051
• Update Time: 2025-05-25

3-methyl-1-(piperidin-2-ylmethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(piperidin-2-ylmethyl)-1H-pyrazol-5-amine
• AKOS026724530
• F2198-5865
• 5-methyl-2-(piperidin-2-ylmethyl)pyrazol-3-amine
• 2097987-23-8
• 1H-Pyrazol-5-amine, 3-methyl-1-(2-piperidinylmethyl)-

• Inchi： 1S/C10H18N4/c1-8-6-10(11)14(13-8)7-9-4-2-3-5-12-9/h6,9,12H,2-5,7,11H2,1H3
• InChI Key： ACMJXLAUEKTFJA-UHFFFAOYSA-N
• SMILES： N1CCCCC1CN1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 363.4±22.0 °C(Predicted)
• pka: 9.82±0.10(Predicted)

Additional information on 3-methyl-1-(piperidin-2-ylmethyl)-1H-pyrazol-5-amine

3-Methyl-1-(Piperidin-2-Ylmethyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

3-Methyl-1-(piperidin-2-ylmethyl)-1H-pyrazol-5-amine, identified by the CAS number 2097987-23-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system, a piperidine moiety, and a methyl group, making it a unique candidate for various chemical and biological studies.

The synthesis of 3-methyl-1-(piperidin-2-yilmethyl)-1H-pyrazol-5-amine involves a series of well-defined organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. Pyrazole derivatives are widely studied due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, recent studies have highlighted the role of 3-methyl-piperidinylmethyl-pyrazolamine analogs in inhibiting kinases involved in cancer progression. These findings underscore the importance of this compound in drug discovery efforts targeting oncological diseases.

In addition to its pharmacological applications, CAS No. 2097987-23-8 has also been investigated for its electronic properties. The pyrazole ring system contributes to the compound's aromaticity and conjugation, making it a promising candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and sensors, leveraging its unique electronic characteristics.

The structural versatility of 3-methyl-piperidinylmethyl-pyrazolamine allows for further functionalization, enabling the creation of derivative compounds with enhanced biological or chemical properties. For example, recent studies have focused on incorporating additional functional groups to improve solubility or bioavailability. These modifications are critical for translating laboratory findings into real-world applications.

In conclusion, 3-methyl-piperidinylmethyl-pyrazolamine (CAS No. 2097987-23-8) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications span from drug discovery to materials science, making it a valuable compound for researchers across multiple disciplines. As advancements in synthetic methods and biological screening continue to evolve, this compound is poised to play an even greater role in scientific innovation.